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Compound of Interest

Compound Name: Benzyl octyl adipate

Cat. No.: B044164

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the
toxicological profile and safety assessment of Benzyl octyl adipate. A comprehensive safety
evaluation is hindered by a significant lack of published experimental data. The information
presented herein is intended for informational purposes and should not be considered a
complete toxicological assessment.

Introduction

Benzyl octyl adipate (CAS No. 3089-55-2) is a diester of benzyl alcohol and octanol with
adipic acid. It is used in various industrial applications, including as a plasticizer. Despite its
commercial use, a thorough investigation of its chemical, physical, and toxicological properties
has not been publicly documented. This guide aims to consolidate the existing, albeit limited,
safety-related information and highlight the significant data gaps in the toxicological profile of
this compound.

Toxicological Data Summary

The available information on the toxicological effects of Benzyl octyl adipate is sparse and
primarily derived from Material Safety Data Sheets (MSDS) and data compilations that largely
report a lack of specific experimental studies. Quantitative toxicological data from standardized
tests are not readily available in the public domain.
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Table 1: Summary of Available Toxicological Information for Benzyl Octyl Adipate

Toxicological Endpoint

Result/Observation

Data Source/Method

Acute Oral Toxicity

No data available

Not Determined[1]

Acute Dermal Toxicity

No data available

Not Determined[1]

Acute Inhalation Toxicity

May cause respiratory

irritation.[2]

Not Determined[1]

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Respiratory or Skin

Sensitization

Prolonged or repeated
exposure may cause allergic
reactions in certain sensitive

individuals.[2]

Quantitative Structure Activity
Relationship (QSAR)
modeling[2]

Germ Cell Mutagenicity

No data available

Carcinogenicity

No component of this product
present at levels greater than
or equal to 0.1% is identified
as a probable, possible or
confirmed human carcinogen
by IARC.[2]

IARC Monograph Evaluation

Reproductive Toxicity

No data available

Specific Target Organ Toxicity
(Single Exposure)

Inhalation may cause

respiratory irritation.[2]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

Aspiration Hazard

No data available

Experimental Protocols
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A critical deficiency in the public record for Benzyl octyl adipate is the absence of detailed
experimental protocols for toxicological assessments. Standardized OECD, EPA, or other
recognized guideline studies for endpoints such as acute toxicity, skin and eye irritation,
sensitization, genotoxicity, and reproductive toxicity have not been found in the public literature.
The mention of QSAR for sensitization potential suggests a computational assessment rather
than in vivo or in vitro testing.[2]

Logical Framework for Safety Assessment

In the absence of direct experimental data, a logical workflow for a preliminary safety
assessment would rely on read-across from structurally similar compounds and in silico
predictions.
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Data Gathering & Analysis

Identify Benzyl Octyl Adipate

In Silico Prediction (QSAR)
Literature Search for Direct Toxicity Data - Toxicity Endpoints
- Metabolic Fate

Limited Data

Identify Structurally Similar Compounds
(e.g., other adipates, benzyl esters)

Gather Toxicity Data for Analogues

Hazard Identification

y

Analyze Analogue Data for Potential Hazards Evaluate QSAR Predictions

Integrate Findings to Postulate Potential Hazards of Benzyl Octyl Adipate

Risk Characterization (Preliminary)
Y

Identify Data Gaps

Recommend Specific Toxicological Testing

Click to download full resolution via product page

Caption: A logical workflow for the preliminary safety assessment of a data-poor substance.
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Conclusion and Recommendations

The toxicological profile of Benzyl octyl adipate is largely uncharacterized. The available
information is insufficient to conduct a comprehensive safety assessment. The repeated "no
data available" across multiple critical toxicological endpoints highlights a significant knowledge
gap.[2][3] While QSAR modeling suggests a potential for skin sensitization, this has not been
confirmed by empirical data.[2]

For researchers, scientists, and drug development professionals considering the use of Benzyl
octyl adipate in applications where human exposure is likely, it is strongly recommended that a
suite of toxicological studies be conducted according to internationally recognized guidelines.
This should include, at a minimum, assessments of:

» Acute toxicity (oral, dermal, inhalation)

o Skin and eye irritation and corrosion

 Skin sensitization

o Genotoxicity (e.g., Ames test, in vitro micronucleus assay)
* Repeated dose toxicity

¢ Reproductive and developmental toxicity

Without such data, a credible risk assessment for human health cannot be performed. The lack
of information underscores the importance of thorough toxicological evaluation for all chemical
substances, even those with established industrial uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Toxicological Profile of Benzyl Octyl Adipate: A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044164+#toxicological-profile-and-safety-assessment-
of-benzyl-octyl-adipate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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